Cas no 140456-02-6 (1,3-Propanediamine, N-(3-chloropropyl)-)

• Product Name: 1,3-Propanediamine, N-(3-chloropropyl)-
• CAS No: 140456-02-6
• MF: C₆H₁₅ClN₂
• MW: 150.649700403214
• CID: 1294005
• PubChem ID: 55302469
• Update Time: 2025-05-22

1,3-Propanediamine, N-(3-chloropropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-(3-chloropropyl)-
• 140456-02-6
• 1,3-Propanediamine, N1-(3-chloropropyl)-
• (3-aminopropyl)(3-chloropropyl)amine
• AKOS006385078
• N1-(3-Chloropropyl)propane-1,3-diamine

• Inchi： 1S/C6H15ClN2/c7-3-1-5-9-6-2-4-8/h9H,1-6,8H2
• InChI Key： VUFRBPPZZWCOMQ-UHFFFAOYSA-N
• SMILES： ClCCCNCCCN

Computed Properties

• Exact Mass: 150.09255
• Monoisotopic Mass: 150.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Additional information on 1,3-Propanediamine, N-(3-chloropropyl)-

1,3-Propanediamine, N-(3-chloropropyl)- (CAS No. 140456-02-6): A Comprehensive Overview

1,3-Propanediamine, N-(3-chloropropyl)-, also known by its CAS registry number CAS No. 140456-02-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of propanediamine, featuring a chlorine-substituted propyl group attached to one of the amine groups. Its unique structure endows it with versatile properties, making it valuable in various industrial and research applications.

The molecular structure of 1,3-Propanediamine, N-(3-chloropropyl)- consists of a three-carbon chain with two amine groups at positions 1 and 3. The presence of the chlorine atom in the propyl substituent introduces both electronic and steric effects, which influence its reactivity and compatibility with other chemicals. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as polyamides and polyurethanes.

From a physical standpoint, this compound exhibits a melting point of approximately 85°C and a boiling point around 185°C under standard atmospheric pressure. Its solubility in common solvents like water and ethanol is moderate, which facilitates its handling in laboratory settings. The compound's stability under various conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but may degrade under extreme temperatures or prolonged exposure to light.

The synthesis of 1,3-Propanediamine, N-(3-chloropropyl)- typically involves a multi-step process that begins with the chlorination of propylene followed by subsequent amine functionalization. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis pathway, making it more cost-effective for large-scale production. Researchers have also explored alternative routes using green chemistry principles to minimize environmental impact.

In terms of applications, this compound finds extensive use in the production of high-performance polymers. Its ability to form strong hydrogen bonds makes it an ideal precursor for synthesizing materials with enhanced mechanical properties. For instance, it has been employed in the development of polyamide fibers that exhibit superior tensile strength and thermal stability compared to conventional materials.

Moreover, 1,3-Propanediamine, N-(3-chloropropyl)- has shown promise in biomedical applications. Recent studies have demonstrated its potential as a biocompatible material for tissue engineering scaffolds due to its ability to promote cell adhesion and proliferation without inducing cytotoxicity. This opens up new avenues for its use in regenerative medicine and drug delivery systems.

The toxicological profile of this compound has been thoroughly investigated to ensure its safe handling and use. According to recent research findings published in reputable journals such as Toxicology Letters, acute exposure to this compound does not pose significant health risks when proper safety protocols are followed. However, long-term exposure studies are still underway to fully understand its chronic effects.

In conclusion, 1,3-Propanediamine, N-(3-chloropropyl)- (CAS No. 140456-02-6) stands out as a versatile chemical with a wide range of applications across multiple industries. Its unique structural features and favorable physical properties make it an invaluable component in modern material science and chemical engineering. As ongoing research continues to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly.